Cas no 1261926-08-2 (6-(3-t-Butylsulfamoylphenyl)-2-formylphenol)

• Product Name: 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol
• CAS No: 1261926-08-2
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD18314927
• CID: 5177959
• Update Time: 2026-03-05

6-(3-t-Butylsulfamoylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol
• N-Tert-butyl-3-(3-formyl-2-hydroxyphenyl)benzenesulfonamide

• MDL： MFCD18314927
• Inchi： 1S/C17H19NO4S/c1-17(2,3)18-23(21,22)14-8-4-6-12(10-14)15-9-5-7-13(11-19)16(15)20/h4-11,18,20H,1-3H3
• InChI Key： BJJGNZFHXUEIFD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC=C(C=O)C=2O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 506
• XLogP3: 3.2
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol

Recent Advances in the Study of 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol (CAS: 1261926-08-2)

In recent years, the compound 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol (CAS: 1261926-08-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and phenol functional groups, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its molecular structure and interactions with biological targets. These studies have revealed that the compound exhibits high affinity for specific protein targets, making it a potential candidate for drug development in areas such as oncology and inflammation.

One of the key findings from recent research is the compound's ability to modulate enzyme activity, particularly in pathways related to oxidative stress and inflammation. In vitro assays have demonstrated that 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol can inhibit the activity of certain pro-inflammatory enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary animal studies have shown promising results in reducing inflammation markers without significant adverse effects, highlighting its therapeutic potential.

Another area of interest is the compound's role in cancer research. Recent studies have explored its effects on tumor cell proliferation and apoptosis. Data from cell culture experiments indicate that 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. These findings have spurred further investigations into its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties.

In conclusion, 6-(3-t-Butylsulfamoylphenyl)-2-formylphenol (CAS: 1261926-08-2) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing and future studies will be crucial in determining its full therapeutic potential and addressing the current limitations in its development.